Cas no 822-54-8 (1,2-thiazole-4-carbaldehyde)

1,2-thiazole-4-carbaldehyde structure

Product Name:1,2-thiazole-4-carbaldehyde

CAS No:822-54-8

MF:C₄H₃NOS

MW:113.137719392776

MDL:MFCD10700226

CID:839124

PubChem ID:9989239

Update Time:2025-09-22

1,2-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Isothiazole-4-carbaldehyde
- 1,2-Thiazole-4-carbaldehyde
- 4-Isothiazolecarboxaldehyde
- AS-42064
- SY122759
- 822-54-8
- SCHEMBL2007866
- DB-334341
- MFCD10700226
- 4-ISOTHIAZOLECARBALDEHYDE
- DTXSID70433664
- AB62620
- AKOS006281821
- 4-formylisothiazole
- EN300-269253
- CS-0341973
- 1,2-thiazole-4-carbaldehyde
- MDL： MFCD10700226
- Inchi： 1S/C4H3NOS/c6-2-4-1-5-7-3-4/h1-3H
- InChI Key： UNRYEXYOMXENNP-UHFFFAOYSA-N
- SMILES： O=CC1=CSN=C1

Computed Properties

Exact Mass: 112.99353489g/mol
Monoisotopic Mass: 112.99353489g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 76.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 58.2Å²

Experimental Properties

Boiling Point: 98.5±23.0℃/760mmHg

1,2-thiazole-4-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

1,2-thiazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-0711-5g	ISOTHIAZOLE-4-CARBALDEHYDE	822-54-8	95%	5g	$2500	2023-09-07
Chemenu	CM189414-1g	Isothiazole-4-carbaldehyde	822-54-8	95%	1g	$635	2021-08-05
TRC	I779295-5mg	Isothiazole-4-carbaldehyde	822-54-8		5mg	$ 70.00	2022-06-04
TRC	I779295-10mg	Isothiazole-4-carbaldehyde	822-54-8		10mg	$ 95.00	2022-06-04
TRC	I779295-50mg	Isothiazole-4-carbaldehyde	822-54-8		50mg	$ 340.00	2022-06-04
Alichem	A059003909-250mg	Isothiazole-4-carbaldehyde	822-54-8	95%	250mg	$220.00	2023-09-01
Alichem	A059003909-1g	Isothiazole-4-carbaldehyde	822-54-8	95%	1g	$538.02	2023-09-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0360-1g	Isothiazole-4-carbaldehyde	822-54-8	95%	1g	4621.83CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0360-5g	Isothiazole-4-carbaldehyde	822-54-8	95%	5g	16943.89CNY	2021-07-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	90R0360-500mg	Isothiazole-4-carbaldehyde	822-54-8	95%	500mg	2756.14CNY	2021-07-19

1,2-thiazole-4-carbaldehyde Production Method

Production Method 1

49602-28-0

822-54-8

Reaction Conditions

1.1 Reagents: Ethylmagnesium bromide Solvents: Diethyl ether , Dichloromethane
1.2 Solvents: Dichloromethane
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

A convenient regiospecific synthesis of isothiazol-4-yl derivatives

Guilloteau, Francois; et al, Synthetic Communications, 1995, 25(9), 1383-9